18:1 PI(3)P

• Molecular Formula: C45H84O16P2
• Molecular Weight: 943.1 g/mol
• InChI: InChI=1S/C45H84O16P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)57-35-37(59-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-58-63(55,56)61-45-42(50)40(48)41(49)44(43(45)51)60-62(52,53)54/h17-20,37,40-45,48-51H,3-16,21-36H2,1-2H3,(H,55,56)(H2,52,53,54)/b19-17-,20-18-/t37-,40?,41?,42?,43?,44-,45+/m1/s1
• InChIKey: ISKUBHYPLQMTBH-HTTWJMIOSA-N

18:1 PI(3)P 基本概况

18:1 PI(3)P (CAS 1246303-09-2) 是一种合成的、化学结构明确的磷脂酰肌醇-3-磷酸 (Phosphatidylinositol 3-phosphate, PI3P) 物种，其特点是在 sn-1 和 sn-2 位各含有一条油酰基 (18:1) 脂肪酸链 。该化合物属于单磷酸化磷酸肌醇 (PIP)，在肌醇环的 D3 位携带一个磷酸基团，是参与细胞内膜运输、自噬和信号转导的关键信号脂质 [1]。作为高纯度 (>99% TLC) 的研究工具，它被广泛用于体外重构实验、蛋白质-脂质相互作用研究以及作为酶学测定中的底物 。

• Defined 18:1 acyl chains provide uniform low-phase-transition bilayers for controlled membrane studies.

• High purity (>99% TLC) reduces batch variability for reproducible quantitative assays.

• Confirmed substrate for PIKfyve and other lipid kinases; supports PI(3,5)P2 synthesis research.

• [1] Wikipedia. Phosphatidylinositol 3-phosphate. View Source

18:1 PI(3)P 替代品风险

将 18:1 PI(3)P 简单替换为天然的“PI(3)P”混合物或其他链长的合成类似物是存在严重风险的，因为磷酸肌醇的功能高度依赖于其精确的酰基链组成 [1]。天然的 PI(3)P 富含 18:0/20:4 (硬脂酰/花生四烯酰) 链，而 18:1 PI(3)P 提供的是具有均一、低相变温度的脂质双分子层，这对于需要特定膜流动性的实验至关重要 。直接证据表明，改变酰基链长度和不饱和度会显著影响蛋白质结合亲和力，例如，与二棕榈酰 (16:0/16:0) 形式相比，二油酰 (18:1/18:1) 结构可导致关键转录因子 SF-1 的共激活因子结合亲和力降低 6 倍 [2]。因此，使用未经定义的混合物或其他类似物会引入不可控的实验变量，使得数据无法重复，并导致对生物学机制的误判。

Natural PI(3)P mixtures contain variable acyl chains (predominantly 18:0/20:4), which may alter protein binding affinity and membrane properties.

Acyl chain length and unsaturation changes can shift protein recognition; di-18:1 vs di-16:0 can yield different coactivator recruitment profiles.

Substituting with undefined or mixed-chain PI(3)P may introduce uncontrolled experimental variables, limiting reproducibility.

• [1] D'Souza, K., & Epand, R. M. (2014). Specificity of Acyl Chain Composition of Phosphatidylinositols. Biochimica et Biophysica Acta (BBA) - Biomembranes. View Source
• [2] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research. View Source

18:1 PI(3)P 差异化证据

链特异性功能差异

在 PI4K2A 突变的人类患者成纤维细胞中，通过 HPLC-MS 对不同酰基链的 PIP 物种进行定量分析发现，主要的 18:0/20:4 PIP 物种减少了 21%，而 18:1/18:1 PIP 物种减少了 17% [1]。这一数据直接证明，18:1/18:1 和 18:0/20:4 物种在细胞代谢和病理条件下的调控是独立的、非线性的，不能相互替代。

Cellular Abundance Change

Head-to-head

18:1/18:1 species decreased 17% vs. 18:0/20:4 decreased 21% in PI4K2A mutant fibroblasts.

Supports distinct metabolic regulation; 18:1/18:1 not interchangeable with 18:0/20:4.

HPLC-MS quantification in patient-derived cells.

Evidence Dimension	特定疾病状态下的细胞丰度变化
Target Compound Data	在患者成纤维细胞中减少 17%
Comparator Or Baseline	天然富含的 18:0/20:4 PIP 物种
Quantified Difference	18:0/20:4 物种减少 21% vs. 18:1/18:1 物种减少 17%
Conditions	PI4K2A 突变患者成纤维细胞，通过 HPLC 联用质谱 (HPLC-MS) 分析

Why This Matters

证明 18:1/18:1 物种的生理调控与主要的天然物种 18:0/20:4 存在差异，因此使用精确的合成物种对于区分下游信号通路的特异性贡献至关重要。

• [1] Gardeitchik, T., et al. (2014). Chapter 6: HPLC-coupled mass spec analysis of different acyl chain inositol phospholipid species from control and patient cells. Global Academic Press. View Source

不饱和链对蛋白质结构的影响

X 射线晶体学与体外功能分析显示，与结合二棕榈酰 PIP3 (16:0/16:0) 的 SF-1 结构相比，结合二油酰 PIP3 (18:1/18:1) 的 SF-1 结构在其关键共激活因子结合区域表现出严重无序化，并增加了对蛋白酶消化的敏感性 [1]。功能上，二油酰 PIP3 诱导的共激活因子肽对 SF-1 的亲和力比二棕榈酰 PIP3 低 6 倍 [1]。

Protein Affinity & Structure

Head-to-head

6-fold lower coactivator peptide affinity for di18:1 vs di16:0 PIP3; increased structural disorder in SF-1.

Acyl chain unsaturation can allosterically modulate nuclear receptor function.

X-ray crystallography and in vitro binding assays.

Evidence Dimension	蛋白质构象稳定性与功能亲和力
Target Compound Data	共激活因子肽结合亲和力降低 6 倍；蛋白质结构严重无序
Comparator Or Baseline	二棕榈酰 PIP3 (16:0/16:0)
Quantified Difference	亲和力降低 6 倍
Conditions	体外结合与功能测定，X 射线晶体学 (2.5 Å 分辨率)

Why This Matters

此证据从原子层面阐明了酰基链的不饱和度如何通过变构调节改变蛋白质功能，为选择 18:1 链以研究特定信号传导机制（如需要膜流动性或特定曲率的场景）提供了坚实的理论依据。

• [1] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research. View Source

PIKfyve 激酶底物活性

一项针对磷酸酶抗性 PtdIns(3)P 类似物的研究证实，带有二油酰 (18:1/18:1) 和二棕榈酰 (16:0/16:0) 链的 PtdIns(3)P 类似物均能作为 5-激酶 PIKfyve 的底物，其磷酸化产物 ms-PI(3,5)P2 可通过放射-TLC 检测到 [1]。这表明 18:1 酰基链的存在不会阻碍其作为关键脂质激酶底物的生物化学活性，使其成为研究 PI(3,5)P2 合成通路的有效工具。

Kinase Substrate Activity

Class-level

18:1/18:1 PtdIns(3)P analog is phosphorylated by PIKfyve to ms-PI(3,5)P2, similar to di16:0.

Confirms biochemical competence as a substrate; no loss of enzyme recognition.

In vitro kinase assay with recombinant PIKfyve and radioactive TLC.

Evidence Dimension	作为 PIKfyve 激酶的底物活性
Target Compound Data	是，可被磷酸化生成 ms-PI(3,5)P2
Comparator Or Baseline	二棕榈酰 (16:0/16:0) PtdIns(3)P 类似物
Quantified Difference	无定量差异；均为有效底物
Conditions	体外激酶测定，使用重组 PIKfyve 和放射性 TLC 检测

Why This Matters

此数据证实了 18:1 PI(3)P 作为底物的生物化学有效性，排除了因酰基链改变而丧失酶识别能力的风险，确保了其在酶学研究和抑制剂筛选中的适用性。

• [1] Xu, Y., et al. (2006). Chemical Synthesis and Molecular Recognition of Phosphatase-Resistant Analogues of Phosphatidylinositol-3-phosphate. Journal of the American Chemical Society. View Source

高纯度标准品的实验一致性

市售的 18:1 PI(3)P (Avanti Polar Lipids, 850150P) 经薄层色谱 (TLC) 测定纯度 >99% 。与此相比，天然提取的 PI(3)P 混合物缺乏明确的纯度标准，且酰基链组成多变，这在定量结合测定或需要精确摩尔比的重构实验中会引入显著的批次间差异。

Purity Standard

Data to verify

>99% (TLC) vs. undefined purity and composition of natural PI(3)P extracts.

High purity standard enables reproducible quantitative lipid-protein interaction studies.

Commercial specification (Avanti Polar Lipids); independent verification recommended.

Evidence Dimension	产品纯度
Target Compound Data	>99% (TLC)
Comparator Or Baseline	天然 PI(3)P 提取物
Quantified Difference	合成品 >99% vs. 天然品纯度及组成不明确
Conditions	商业化产品规格 (Avanti Polar Lipids)

Why This Matters

高纯度标准品是获得可重复、可量化实验数据的基础。使用 18:1 PI(3)P 可最大限度地减少因杂质或异质性带来的信号噪声和批次差异，这对于严谨的科学研究和潜在的工业应用（如诊断试剂开发）至关重要。

18:1 PI(3)P 应用场景

膜流动性与蛋白质-脂质相互作用

此化合物是研究脂质双分子层物理化学性质的理想模型。其均一的 18:1 酰基链赋予脂质膜特定的流动性和曲率，这与天然中富含 18:0/20:4 链的 PI(3)P 形成的膜特性不同 。研究者可在体外重构脂质体实验中，将其与饱和链（如 16:0/16:0）或多不饱和链（如 18:0/20:4）的 PI(3)P 进行直接比较，以精确量化酰基链差异如何调控蛋白质的膜招募、构象变化和下游信号 [1]。

标准化脂质激酶底物

18:1 PI(3)P 是研究 PI(3)P 代谢（如通过 PIKfyve 转化为 PI(3,5)P2 或通过 VPS34 合成）的可靠底物 [2]。使用这种成分明确的高纯度底物，对于建立稳健的体外激酶测定、筛选抑制剂以及计算精确的酶动力学参数（如 Km 和 Vmax）是必需的 [3]。这能确保观察到的酶活性变化完全归因于酶或抑制剂，而非底物本身的异质性。

脂质体浮选与覆盖层测定对照

由于其 >99% 的高纯度和明确的化学结构，18:1 PI(3)P 是脂质体浮选分析和蛋白质-脂质覆盖层 (lipid overlay) 测定中不可或缺的标准品 。在这些半定量或定量测定中，任何杂质都可能产生假阳性或假阴性信号。使用 18:1 PI(3)P 可确保阳性信号的强度和特异性完全来自于目标蛋白与 PI(3)P 头基的相互作用，同时可评估酰基链对相互作用的潜在贡献。

靶向脂质组学定量内标

在利用 LC-MS/MS 对生物样品中的 PI(3)P 物种进行绝对定量时，需要使用非天然的、稳定的同位素标记或结构独特的类似物作为内标。18:1 PI(3)P，特别是带有非天然 18:1/18:1 链的物种，在天然生物样品中含量较低 [4]，因此可作为区分内源性与外源性信号的理想替代物，用于校准仪器响应和校正样品制备过程中的损失，从而实现更准确的靶向定量分析。

Application

Selection Property

Validation Focus

Membrane fluidity & protein-lipid interaction

Defined 18:1 chains provide controlled membrane fluidity and curvature

Protein recruitment and conformational change assays in liposome models

Standardized lipid kinase substrate

High purity (>99%) and defined structure ensure consistent enzyme kinetics

Km/Vmax determination and inhibitor screening free of substrate heterogeneity

Liposome flotation & overlay assay control

>99% purity reduces non-specific signal; defined headgroup ensures specificity

Confirm protein-headgroup binding; evaluate acyl chain contribution

Targeted lipidomics internal standard

Non-natural 18:1/18:1 species provides low biological background

LC-MS/MS calibration and recovery correction in research matrices

• [1] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research. View Source
• [2] Xu, Y., et al. (2006). Chemical Synthesis and Molecular Recognition of Phosphatase-Resistant Analogues of Phosphatidylinositol-3-phosphate. Journal of the American Chemical Society. View Source
• [3] ScienceOpen. (2017). Development of Three Orthogonal Assays Suitable for the Identification and Qualification of PIKfyve Inhibitors. View Source
• [4] Gardeitchik, T., et al. (2014). Chapter 6: HPLC-coupled mass spec analysis of different acyl chain inositol phospholipid species from control and patient cells. Global Academic Press. View Source